2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H20N6OS/c1-14-8-9-17(15(2)10-14)24-18(28)12-29-21-19-20(22-13-23-21)27(26-25-19)11-16-6-4-3-5-7-16/h3-10,13H,11-12H2,1-2H3,(H,24,28)
• InChI Key: ZHYMAIUATLESBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

Triazolopyrimidines are a class of compounds that contain a triazole ring fused with a pyrimidine ring. They have been the subject of much research due to their wide range of biological activities. For example, some triazolopyrimidines have been found to have anti-proliferative effects.

Synthesis Analysis

The synthesis of triazolopyrimidines often involves the reaction of an amide, amine, carbonyl, azide, and alkyne in a one-pot, three-step cascade process. This process is atom-economical, meaning it minimizes the production of waste.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines can be determined using techniques such as 1D and 2D NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

Triazolopyrimidines can undergo a variety of chemical reactions. For example, they can react with sodium hydroxide in dimethyl sulfoxide (DMSO) to undergo aryl migration, followed by oxidative decarboxylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazolopyrimidines can vary depending on the specific compound. For example, the melting point of 3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol, a related compound, is reported to be greater than 250°C.

Scientific Research Applications

Synthesis and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines

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Reactant in the Synthesis of Selective A3 Adenosine Receptor Antagonists

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Anti-proliferation Effect Prediction

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Designing New LSD1 Inhibitors

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Mechanism of Action

Target of Action

The compound, also known as 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide, primarily targets the A3 adenosine receptor . The A3 adenosine receptor is a protein that plays a crucial role in cellular signaling and is involved in various physiological and pathological processes.

Mode of Action

The compound interacts with the A3 adenosine receptor through a hydrogen interaction between the nitrogen atom in the pyridine ring and Met332 . This interaction can lead to an improved activity of the compound .

Biochemical Pathways

The compound affects the adenosine signaling pathway. By acting as an antagonist at the A3 adenosine receptor, it can modulate the downstream effects of adenosine signaling . .

Result of Action

The compound’s action on the A3 adenosine receptor can lead to various molecular and cellular effects. For instance, it has been suggested that the compound might have antiproliferative activities against certain cancer cell lines . .

Safety and Hazards

The safety and hazards of triazolopyrimidines can vary depending on the specific compound. For example, 3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol is classified as an irritant.

Future Directions

Future research on triazolopyrimidines may focus on developing new compounds with improved biological activity and safety profiles. The use of computational methods, such as quantitative structure–activity relationship (QSAR) studies, may also aid in the prediction of the biological activity of new compounds.